N-[2-({2-[(3-nitrophenyl)amino]-2-oxoethyl}thio)-1,3-benzothiazol-6-yl]benzamide

• IUPAC Name: N-[2-[2-(3-nitroanilino)-2-oxoethyl]sulfanyl-1,3-benzothiazol-6-yl]benzamide
• InChI: InChI=1S/C22H16N4O4S2/c27-20(23-15-7-4-8-17(11-15)26(29)30)13-31-22-25-18-10-9-16(12-19(18)32-22)24-21(28)14-5-2-1-3-6-14/h1-12H,13H2,(H,23,27)(H,24,28)
• InChI Key: DCWZHHSTJIBSAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)N=C(S3)SCC(=O)NC4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C22H16N4O4S2
• Molecular Weight: 464.5 g/mol

Description

N-[2-({2-[(3-nitrophenyl)amino]-2-oxoethyl}thio)-1,3-benzothiazol-6-yl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique chemical structure and properties that make it suitable for various research purposes.

Mechanism of Action

The mechanism of action of N-[2-({2-[(3-nitrophenyl)amino]-2-oxoethyl}thio)-1,3-benzothiazol-6-yl]benzamide involves the inhibition of specific enzymes and pathways that are involved in disease progression. This compound has been shown to inhibit the activity of certain kinases and transcription factors that play a crucial role in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
N-[2-({2-[(3-nitrophenyl)amino]-2-oxoethyl}thio)-1,3-benzothiazol-6-yl]benzamide has been shown to have various biochemical and physiological effects in different cell types and tissues. This compound has been shown to induce apoptosis, inhibit cell migration and invasion, and modulate the expression of various genes and proteins that are involved in disease progression.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-({2-[(3-nitrophenyl)amino]-2-oxoethyl}thio)-1,3-benzothiazol-6-yl]benzamide in lab experiments include its high potency, specificity, and selectivity for specific targets. However, the limitations of using this compound in lab experiments include its high cost, limited availability, and potential toxicity.

Future Directions

There are several future directions for the research and development of N-[2-({2-[(3-nitrophenyl)amino]-2-oxoethyl}thio)-1,3-benzothiazol-6-yl]benzamide. These include the identification of new targets and pathways for this compound, the optimization of its chemical structure and properties, and the development of new formulations and delivery systems for its use in clinical settings. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in preclinical and clinical trials.

Synthesis Methods

The synthesis of N-[2-({2-[(3-nitrophenyl)amino]-2-oxoethyl}thio)-1,3-benzothiazol-6-yl]benzamide involves several steps that require specific reagents and conditions. One of the most commonly used methods for synthesizing this compound is the reaction of 6-amino-1,3-benzothiazole-2-thiol with 3-nitrobenzoyl chloride in the presence of triethylamine. The resulting product is then reacted with 2-mercaptoacetic acid to yield the final compound.

Scientific Research Applications

N-[2-({2-[(3-nitrophenyl)amino]-2-oxoethyl}thio)-1,3-benzothiazol-6-yl]benzamide has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the treatment of cancer, inflammation, and other diseases.